4-bromo-N-[1-(4-pyridinyl)ethyl]-2-thiophenecarboxamide

• IUPAC Name: 4-bromo-N-(1-pyridin-4-ylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H11BrN2OS/c1-8(9-2-4-14-5-3-9)15-12(16)11-6-10(13)7-17-11/h2-8H,1H3,(H,15,16)
• InChI Key: IAMBJVPAGNGABV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC=C1)NC(=O)C2=CC(=CS2)Br
• Molecular Formula: C12H11BrN2OS
• Molecular Weight: 311.20 g/mol

Description

4-bromo-N-[1-(4-pyridinyl)ethyl]-2-thiophenecarboxamide, also known as BPTC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. BPTC is a thiophene-based compound that has a pyridine ring attached to it. It is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell growth, proliferation, and differentiation.

Mechanism of Action

4-bromo-N-[1-(4-pyridinyl)ethyl]-2-thiophenecarboxamide is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell growth, proliferation, and differentiation. This compound binds to the ATP-binding site of CK2 and prevents the transfer of phosphate groups from ATP to the target protein, thereby inhibiting the activity of CK2. This results in the inhibition of various cellular processes that are regulated by CK2.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to have potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease by inhibiting the activity of CK2, which is involved in the pathogenesis of these diseases. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

4-bromo-N-[1-(4-pyridinyl)ethyl]-2-thiophenecarboxamide has several advantages for lab experiments. It is a potent inhibitor of CK2 and can be used as a tool to study the role of CK2 in various cellular processes. This compound is also stable under various experimental conditions and can be easily synthesized in the laboratory. However, this compound has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous-based experiments. This compound can also exhibit non-specific binding to other proteins, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-bromo-N-[1-(4-pyridinyl)ethyl]-2-thiophenecarboxamide. One direction is to further investigate its potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to synthesize and study other thiophene-based compounds with potential applications in various fields such as medicine, biology, and chemistry. Furthermore, the development of new methods for the synthesis of this compound and other thiophene-based compounds can lead to the discovery of new compounds with improved properties and potential applications.

Synthesis Methods

The synthesis of 4-bromo-N-[1-(4-pyridinyl)ethyl]-2-thiophenecarboxamide involves the reaction of 2-thiophenecarboxylic acid with 4-bromo-1-butanamine and pyridine in the presence of coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under an inert atmosphere of nitrogen gas. The resulting product is then purified by column chromatography or recrystallization to obtain pure this compound.

Scientific Research Applications

4-bromo-N-[1-(4-pyridinyl)ethyl]-2-thiophenecarboxamide has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, this compound has been shown to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. It has also been shown to have potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In the field of biology, this compound has been used as a tool to study the role of protein kinase CK2 in various cellular processes. In the field of chemistry, this compound has been used as a starting material to synthesize other thiophene-based compounds with potential applications in various fields.